2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide

• IUPAC Name: 2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C19H22N6O4/c1-11-5-6-13(29-3)12(9-11)23-7-4-8-24-15-16(21-18(23)24)22(2)19(28)25(17(15)27)10-14(20)26/h5-6,9H,4,7-8,10H2,1-3H3,(H2,20,26)
• InChI Key: RILDWKKCQDALRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N
• Molecular Formula: C19H22N6O4
• Molecular Weight: 398.4 g/mol

Description

2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide is a useful research compound. Its molecular formula is C19H22N6O4 and its molecular weight is 398.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

• Design and Synthesis for Anticancer Applications : A study on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives highlights the process of attaching different aryloxy groups to a pyrimidine ring, aiming to discover new anticancer agents. These compounds showed appreciable cancer cell growth inhibition against a range of cancer cell lines, demonstrating the potential utility in cancer research and therapy development (Al-Sanea et al., 2020).

Analgesic and Anti-Inflammatory Agents

• Development of Analgesic and Anti-Inflammatory Compounds : Research into the synthesis of novel benzodifuranyl and related heterocyclic compounds derived from visnaginone and khellinone showcases the potential for discovering new analgesic and anti-inflammatory agents. These compounds have been evaluated for their cyclooxygenase inhibition and exhibited significant analgesic and anti-inflammatory activities, highlighting the role of such research in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Radioligand Development for PET Imaging

• Radiosynthesis for Imaging Applications : The development of selective radioligands for imaging specific proteins with positron emission tomography (PET) is an essential area of research. A study on the radiosynthesis of a compound designed for imaging the translocator protein (18 kDa) with PET highlights the synthesis strategies and potential applications in neurological and oncological imaging (Dollé et al., 2008).

Antimicrobial Activity

• Synthesis and Evaluation of Antimicrobial Agents : Exploring the antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings presents an avenue for developing new antimicrobial compounds. Such studies contribute to addressing the growing issue of antibiotic resistance by introducing new mechanisms of action against pathogenic microorganisms (Hossan et al., 2012).